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Compound of Interest

Compound Name: 3-Fluoroisatoic anhydride

Cat. No.: B065496 Get Quote

An In-depth Technical Guide to 3-Fluoroisatoic Anhydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Fluoroisatoic anhydride, a key reagent in

synthetic and medicinal chemistry. It details its chemical and physical properties, synthesis

protocols, and diverse applications, with a focus on its role in drug discovery and development.

Core Compound Data
3-Fluoroisatoic anhydride, with the IUPAC name 8-fluoro-1H-3,1-benzoxazine-2,4-dione, is a

fluorinated heterocyclic compound.[1] Its fluorine substitution significantly influences its

chemical reactivity and biological activity compared to other isatoic anhydrides.[1]

Table 1: Chemical and Physical Properties of 3-Fluoroisatoic Anhydride
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Property Value

Molecular Formula C₈H₄FNO₃[1][2]

Molecular Weight 181.12 g/mol [1][3]

CAS Number 174463-53-7[1][2]

Appearance Light brown solid[2]

Purity ≥ 95% (HPLC)[2]

Storage Conditions 0-8°C[2]

Table 2: Compound Identification Codes

Identifier Code

InChI
InChI=1S/C8H4FNO3/c9-5-3-1-2-4-6(5)10-

8(12)13-7(4)11/h1-3H,(H,10,12)[1]

InChI Key IERJBARKMJORGI-UHFFFAOYSA-N[1]

SMILES C1=CC2=C(C(=C1)F)NC(=O)OC2=O[1]

PubChem ID 10535393[2]

MDL Number MFCD06796569[2]

Synthesis and Experimental Protocols
The synthesis of 3-Fluoroisatoic anhydride can be achieved through several routes, primarily

involving the cyclization of fluorinated anthranilic acid derivatives or the oxidation of fluorinated

indole precursors.[1][4]

Protocol 1: Synthesis from 7-Fluoroindole
This method involves the oxidation and rearrangement of a fluoroindole precursor.[1]

Materials:
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7-Fluoroindole

Acetonitrile

Water

Ethyl acetate

Aqueous hydrogen peroxide solution (30-50%)[1]

Procedure:

Dissolve 7-Fluoroindole in a solvent mixture of acetonitrile and water.[1]

Stir the mixture at an elevated temperature, approximately 40°C, for about one hour.[1]

Slowly add the aqueous hydrogen peroxide solution to the reaction mixture.[1]

Maintain the reaction temperature between 25-65°C.[1]

After the reaction is complete, extract the product using ethyl acetate.[1]

Isolate the crystalline product by filtration or centrifugation.[1]

Purify the crude product through crystallization or chromatography to obtain 3-Fluoroisatoic
anhydride.[1]

Protocol 2: Synthesis from 3-Fluoroanthranilic Acid
using Phosgene
This is a classical method for preparing isatoic anhydrides from their corresponding anthranilic

acids.

Materials:

3-Fluoroanthranilic acid

Phosgene
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Dioxane or a similar inert solvent

Procedure:

Dissolve 3-Fluoroanthranilic acid in a suitable inert solvent like dioxane in a reaction vessel

equipped with a gas inlet tube and a stirrer.

Bubble phosgene gas through the solution while stirring vigorously. The reaction is typically

carried out at room temperature.

The product, 3-Fluoroisatoic anhydride, will precipitate out of the solution as it forms.

Continue the addition of phosgene until the reaction is complete, which can be monitored by

the cessation of precipitate formation.

Filter the reaction mixture to collect the solid product.

Wash the collected solid with a cold solvent to remove any unreacted starting material and

byproducts.

Dry the purified 3-Fluoroisatoic anhydride under vacuum.

Chemical Reactivity and Applications
3-Fluoroisatoic anhydride is a versatile intermediate in organic synthesis due to its reactive

anhydride functionality.[1]

Key Chemical Reactions:

Acylation: It readily reacts with nucleophiles such as alcohols and amines to form the

corresponding esters and amides.[1]

Electrophilic Aromatic Substitution: The fluorine atom can activate the aromatic ring, making

it more susceptible to electrophilic substitution reactions.[1]

Hydrolysis: In the presence of water, it hydrolyzes to form 3-fluoroisatoic acid.[1]

Applications:
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Pharmaceutical Development: It serves as a crucial building block for the synthesis of

bioactive compounds and innovative pharmaceuticals.[1][2] Its derivatives are explored for

their potential therapeutic applications.[1] The fluorine substituent can enhance the biological

activity of the final compounds.[2]

Organic Synthesis: It is a versatile reagent for constructing complex organic molecules and

various nitrogen-containing heterocyclic structures.[1][4]

Material Science: Its reactive nature allows for its use in the development of polymers and

coatings with enhanced durability.[1][2]

Analytical Chemistry: It can be utilized in methods for the detection and quantification of

various substances.[2]

Logical Workflow: Synthesis to Application
The following diagram illustrates the general workflow from the synthesis of 3-Fluoroisatoic
anhydride to its application in drug discovery.
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Workflow: 3-Fluoroisatoic Anhydride Synthesis and Application
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Caption: A diagram illustrating the synthesis of 3-Fluoroisatoic anhydride and its subsequent

application workflow in the process of drug discovery.

Safety Information
3-Fluoroisatoic anhydride is associated with several hazard classifications.

Table 3: GHS Hazard Statements

Statement Code Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Appropriate personal protective equipment (PPE), including gloves, eye protection, and

respiratory protection, should be used when handling this compound. Work should be

conducted in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Fluoroisatoic anhydride molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065496#3-fluoroisatoic-anhydride-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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